Cas no 1803605-73-3 (tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate
• CAS No: 1803605-73-3
• CID: 4617768
• PubChem ID: 86811557
• Update Time: 2025-06-08

tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate

tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate is a complex organic compound with the CAS number 1803605-73-3. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The structure of this compound is characterized by a pyrrolidine ring substituted with a tert-butyl group and a hydroxymethyl group linked to a pyridine ring. The pyridine moiety itself is further substituted with an acetamide group, which adds to the compound's functional diversity.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have explored the potential of tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate as a lead compound for developing new therapies targeting neurodegenerative diseases. The acetamide group in the molecule has been shown to enhance bioavailability and stability, making it a promising candidate for further pharmacological studies.

The synthesis of tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent functionalization of the ring with the tert-butyl and hydroxymethyl groups. The introduction of the pyridine moiety is achieved through nucleophilic aromatic substitution, followed by acetylation to introduce the acetamide group. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

In terms of biological activity, tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate has demonstrated moderate inhibitory effects on several enzymes associated with inflammation and oxidative stress. For example, studies have shown that this compound can inhibit the activity of cyclooxygenase (COX)-2, an enzyme implicated in pain and inflammation. Additionally, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.

The structural versatility of tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate makes it an attractive candidate for further chemical modifications. Researchers are currently exploring ways to enhance its pharmacokinetic properties by modifying the substituents on the pyrrolidine and pyridine rings. For instance, substituting the tert-butyl group with other bulky groups could improve its solubility and absorption in vivo.

From an industrial perspective, tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate has potential applications in agrochemicals and advanced materials. Its ability to act as a chiral catalyst in asymmetric synthesis reactions has been explored in recent studies, highlighting its role in green chemistry initiatives. Furthermore, its stability under harsh conditions makes it suitable for use in high-performance polymers and composites.

In conclusion, tert-butyl 3-{[2-(acetamidomethyl)pyridin-4-yl]oxy}pyrrolidine-1-carboxylate is a multifaceted compound with significant potential across various fields of science and technology. Its unique structure, coupled with its diverse functional groups, positions it as a valuable tool for advancing research in medicinal chemistry, catalysis, and materials science. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.